Cas no 4635-87-4 (3-Pentenenitrile)
3-Pentenenitrile structure
Product Name:3-Pentenenitrile
CAS No:4635-87-4
MF:C5H7N
MW:81.1157810688019
MDL:MFCD00001963
CID:333842
PubChem ID:5324707
Update Time:2025-09-24
3-Pentenenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Pentenenitrile
- (E)-pent-3-enenitrile
- 1-Cyano-2-butene
- 2-Buten-1-yl Cyanide
- 3-Pentenenitrile, predominately trans
- HSDB 6779
- DTXSID1025851
- P0958
- NCGC00091720-01
- Tox21_200088
- CS-0447738
- 80L2GJH2P2
- J-010194
- UNII-I2GHQ8L4DH
- 3-Pentenonitrile
- MFCD00001963
- I2GHQ8L4DH
- HMS3039D08
- (3E)-3-Pentenenitrile #
- (E)-2-Butenyl cyanide
- NCGC00257642-01
- InChI=1/C5H7N/c1-2-3-4-5-6/h2-3H,4H2,1H3/b3-2
- NCGC00091720-02
- NS00004627
- trans-pent-3-enenitrile
- (3E)-3-Pentenenitrile
- EINECS 225-060-7
- DTXCID005851
- trans-1-Cyanobut-2-ene
- SMR001224498
- MLS002152885
- EC 225-060-7
- 3-Pentenenitrile, Pract.
- CAS-4635-87-4
- 4635-87-4
- trans-3-pentenonitrile
- pent-3-enenitrile
- CHEMBL1322495
- 3-Pentenenitrile, (E)-
- UNII-80L2GJH2P2
- (E)-3-Pentenenitrile
- DTXSID901019314
- AKOS000184569
- trans-2-Butenyl cyanide
- Q27269157
- Trans-3-pentenenitrile
- 16529-66-1
- CCRIS 6090
- 3-Pentenenitrile, (3E)-
- 3-Pentenenitrile, predominately trans, 95%
- (3E)-PENT-3-ENENITRILE
- DB-222237
-
- MDL： MFCD00001963
- Inchi： 1S/C5H7N/c1-2-3-4-5-6/h2-3H,4H2,1H3/b3-2+
- InChI Key： UVKXJAUUKPDDNW-NSCUHMNNSA-N
- SMILES： N#CC/C=C/C
Computed Properties
- Exact Mass: 81.05780
- Monoisotopic Mass: 81.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 6
- Rotatable Bond Count: 1
- Complexity: 83.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1
- Topological Polar Surface Area: 23.8A^2
Experimental Properties
- Color/Form: Uncertain
- Density: 0.842 g/mL at 20 °C(lit.)
- Boiling Point: 144-147 °C(lit.)
- Flash Point: 104 °F
- Refractive Index: n20/D 1.422
- PSA: 23.79000
- LogP: 1.47618
- Solubility: Uncertain
- Vapor Pressure: 24.9 mm Hg ( 50 °C)
3-Pentenenitrile Security Information
- Hazardous Material transportation number：UN 3275 6.1/PG 2
- WGK Germany：3
- Hazard Category Code： 10-23/24/25-36/37/38
- Safety Instruction： 45-41-36/37/39-14
-
Hazardous Material Identification：
- HazardClass：3/6.1
- PackingGroup：II
- Risk Phrases：R10
3-Pentenenitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Pentenenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P922656-50g |
3-Pentenenitrile |
4635-87-4 | 50g |
￥1,161.00 | 2022-01-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-231896-250 ml |
3-Pentenenitrile, |
4635-87-4 | ≥90% | 250 ml |
￥1504.00 | 2023-09-05 |
3-Pentenenitrile Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
4635-87-4 (3-Pentenenitrile) Related Products
- 16529-66-1(trans-3-Pentenenitrile)
- 1119-85-3(1,4-Dicyano-2-butene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk